Cas no 2228496-91-9 (4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine)

• Product Name: 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine
• CAS No: 2228496-91-9
• MF: C₅H₄F₄N₂S
• MW: 200.157273292542
• CID: 6351421
• PubChem ID: 165695412
• Update Time: 2025-06-08

4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine
• EN300-1947422
• 2228496-91-9

• Inchi： 1S/C5H4F4N2S/c6-3(7)5(8,9)2-1-12-4(10)11-2/h1,3H,(H2,10,11)
• InChI Key： BMZONQNHSCITNG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(C(F)F)(F)F

Computed Properties

• Exact Mass: 200.00313196g/mol
• Monoisotopic Mass: 200.00313196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine (CAS No. 2228496-91-9): Properties, Applications, and Industry Insights

The compound 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine (CAS No. 2228496-91-9) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and chemical properties. With the increasing demand for fluorinated heterocycles in drug discovery, this compound stands out as a promising candidate for bioactive molecule synthesis. Its tetrafluoroethyl group enhances lipophilicity and metabolic stability, making it a valuable scaffold for designing target-specific therapeutics.

In recent years, the search for novel thiazole derivatives has surged, driven by their versatility in medicinal chemistry. Researchers frequently inquire about the synthetic routes for 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine, its spectroscopic characterization, and potential biological activities. This compound’s CAS number (2228496-91-9) is often used as a key identifier in patent literature and chemical databases, reflecting its growing relevance in industrial and academic settings.

The thiazole core of this compound is a privileged structure in drug design, known for its presence in FDA-approved drugs and agricultural chemicals. Its amine functionality allows for further derivatization, enabling the development of customized molecular probes or small-molecule inhibitors. Given the rising interest in sustainable fluorination techniques, this compound aligns with the industry’s shift toward eco-friendly synthetic methodologies.

From an applications perspective, 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine is explored in crop protection formulations due to its potential pesticidal properties. Additionally, its role in material science, particularly in the development of fluorinated polymers, is under investigation. The compound’s thermal stability and electronic effects make it a candidate for advanced functional materials.

As the scientific community prioritizes high-throughput screening and fragment-based drug discovery, the demand for structurally diverse building blocks like 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine continues to rise. Its CAS registry number (2228496-91-9) serves as a critical reference for researchers navigating chemical libraries and patent landscapes.

In conclusion, 4-(1,1,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine represents a compelling case study in the intersection of fluorine chemistry and heterocyclic innovation. Its multifaceted applications and synthetic adaptability position it as a compound of enduring interest in both academic and industrial research.